N-(4-chlorophenyl)-1-phenyl-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C20H18ClN3O/c21-16-8-10-17(11-9-16)22-20(25)24-14-13-23-12-4-7-18(23)19(24)15-5-2-1-3-6-15/h1-12,19H,13-14H2,(H,22,25)
• InChI Key: QQUWJKDXZFVXEN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=CC=CN21)C3=CC=CC=C3)C(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C20H18ClN3O
• Molecular Weight: 351.8 g/mol

Description

Imidazo[1,2-a]pyridines, which are structurally similar to the compound you mentioned, are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. They have wide-ranging applications in medicinal chemistry and material science due to their structural character.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines often involves different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. The exact synthesis process for your specific compound may vary.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have been studied for their reactivity in various chemical reactions. For instance, complexes formed between these ligands and copper (II) salts have shown excellent catalytic activities for the oxidation of catechol to o-quinone.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For instance, pyrazine, a similar compound, is a deliquescent crystal or wax-like solid with a pungent, sweet, corn-like, nutty odor.

Scientific Research Applications

Catalysis for Catechol Oxidation

• Researchers have explored the catalytic activity of copper (II) complexes formed in situ with ligands derived from 2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde. . Specifically, the complex formed between Cu(CH3COO)2 and L1 (2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde) demonstrates the highest catalytic activity.
• .

Synthesis of Trisubstituted Pyrrolo[1,2-a]pyrazines

• Chu and coworkers developed a one-pot cascade and metal-free reaction for synthesizing trisubstituted pyrrolo[1,2-a]pyrazines using 1-phenyl-2-(1H-pyrrol-1-yl)ethanone. .

Anti-Tubercular Activity

• Evaluating the anti-tubercular potential, researchers exposed cells to N-(4-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide at various concentrations. .

Anti-Influenza Activity

• .

Mechanism of Action

Target of Action

The primary target of N-(4-chlorophenyl)-1-phenyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide is Mycobacterium tuberculosis H37Ra . This bacterium is the causative agent of tuberculosis (TB), a major global health problem .

Mode of Action

The compound interacts with its target by inhibiting the growth of Mycobacterium tuberculosis . It is thought to disrupt membrane energetics and inhibit membrane transport function at slightly acidic pH . The compound’s interaction with its target results in significant anti-tubercular activity .

Biochemical Pathways

The active moiety of the compound is pyrazinoic acid (POA) . POA is thought to disrupt membrane energetics and inhibit membrane transport function at acid pH in Mycobacterium tuberculosis . This disruption affects the normal functioning of the bacterium, leading to its death.

Pharmacokinetics

The compound’s significant activity against mycobacterium tuberculosis suggests that it has favorable adme (absorption, distribution, metabolism, and excretion) properties .

Result of Action

The compound exhibits significant activity against Mycobacterium tuberculosis H37Ra, with 50% inhibitory concentrations (IC50) ranging from 1.35 to 2.18 μM . This indicates that the compound is effective in inhibiting the growth of the bacterium at these concentrations.

Future Directions

The future directions in the research and development of imidazo[1,2-a]pyrazines could involve exploring their various biological activities and developing new synthetic methods.